Cas no 2228718-91-8 (3,5-difluoro-2-methoxybenzene-1-carbothioamide)

• Product Name: 3,5-difluoro-2-methoxybenzene-1-carbothioamide
• CAS No: 2228718-91-8
• MF: C₈H₇F₂NOS
• MW: 203.209087610245
• CID: 6524690
• PubChem ID: 165964880
• Update Time: 2025-10-29

3,5-difluoro-2-methoxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-2-methoxybenzene-1-carbothioamide
• EN300-1799003
• 2228718-91-8

• Inchi： 1S/C8H7F2NOS/c1-12-7-5(8(11)13)2-4(9)3-6(7)10/h2-3H,1H3,(H2,11,13)
• InChI Key： ZHBRSFKTOHPOPX-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C=C(C=1OC)F)F)N

Computed Properties

• Exact Mass: 203.02164134g/mol
• Monoisotopic Mass: 203.02164134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.3Ų

Additional information on 3,5-difluoro-2-methoxybenzene-1-carbothioamide

3,5-Difluoro-2-methoxybenzene-1-carbothioamide: A Comprehensive Overview

3,5-Difluoro-2-methoxybenzene-1-carbothioamide, identified by the CAS Registry Number 2228718-91-8, is a specialized organic compound that has garnered attention in various fields of chemical research. This compound is characterized by its unique structure, which includes a benzene ring substituted with fluorine atoms at the 3 and 5 positions, a methoxy group at the 2 position, and a carbothioamide group at the 1 position. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3,5-difluoro-2-methoxybenzene-1-carbothioamide involves a series of well-defined chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have focused on optimizing reaction conditions to enhance yield and minimize by-products, ensuring scalability for industrial applications. The use of fluorine as a substituent is particularly significant due to its electron-withdrawing properties, which can influence the reactivity and stability of the molecule.

In terms of chemical reactivity, 3,5-difluoro-2-methoxybenzene-1-carbothioamide exhibits interesting behavior in various reactions. For instance, its carbothioamide group can participate in nucleophilic substitutions and condensation reactions, making it a versatile building block for constructing more complex molecules. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of new drug candidates targeting specific therapeutic areas such as oncology and infectious diseases.

The methoxy group at the 2 position plays a crucial role in modulating the electronic environment of the benzene ring. This substitution pattern enhances the molecule's solubility in organic solvents and influences its interaction with biological systems. Additionally, the presence of fluorine atoms at the 3 and 5 positions contributes to increased molecular rigidity and stability, which are desirable traits for compounds intended for pharmaceutical use.

Recent research has also explored the application of 3,5-difluoro-2-methoxybenzene-1-carbothioamide in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been investigated extensively. Scientists have reported promising results in laboratory studies where this compound demonstrated selective activity against various plant pathogens without adversely affecting crop health.

In conclusion, 3,5-difluoro-2-methoxybenzene-1-carbothioamide (CAS No: 2228718-91-8) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.